Cas no 1695363-29-1 (Methyl 5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: Methyl 5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 1695363-29-1
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 5739897
• PubChem ID: 103105579
• Update Time: 2025-10-20

Methyl 5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-786101
• Methyl5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylate
• 1695363-29-1
• Methyl 5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylate
• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-pyridinyl)-, methyl ester

• Inchi： 1S/C9H8N4O2/c1-15-9(14)8-7(11-13-12-8)6-2-4-10-5-3-6/h2-5H,1H3,(H,11,12,13)
• InChI Key： UDJVYEURSSLXCY-UHFFFAOYSA-N
• SMILES： N1C(C(OC)=O)=C(C2C=CN=CC=2)N=N1

Computed Properties

• Exact Mass: 204.06472551g/mol
• Monoisotopic Mass: 204.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.355±0.06 g/cm3(Predicted)
• Boiling Point: 443.2±35.0 °C(Predicted)
• pka: 7.91±0.10(Predicted)

Additional information on Methyl 5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylate

Recent Advances in the Study of Methyl 5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylate (CAS: 1695363-29-1)

Methyl 5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylate (CAS: 1695363-29-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its synthesis, biological activity, and potential as a scaffold for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current research.

The compound's structure, featuring a pyridine ring and a 1,2,3-triazole moiety, makes it a versatile intermediate in the synthesis of more complex molecules. Researchers have employed various synthetic strategies, including click chemistry, to efficiently produce Methyl 5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylate and its derivatives. These synthetic approaches have been optimized to improve yield and purity, facilitating further biological evaluation.

In terms of biological activity, recent studies have demonstrated that Methyl 5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylate exhibits promising pharmacological properties. For instance, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of inflammatory diseases. Additionally, its ability to interact with certain protein targets has been investigated, with preliminary results indicating its utility as a lead compound for the development of novel therapeutics.

Further research has explored the compound's mechanism of action at the molecular level. Computational modeling and molecular docking studies have provided insights into its binding interactions with target proteins, shedding light on the structural determinants of its activity. These findings are crucial for the rational design of derivatives with enhanced potency and selectivity.

Despite these advancements, challenges remain in the development of Methyl 5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's promising profile and the growing body of research supporting its therapeutic potential make it a compelling candidate for future drug discovery efforts.

In conclusion, Methyl 5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylate (CAS: 1695363-29-1) represents a valuable scaffold in medicinal chemistry, with recent studies underscoring its potential in various therapeutic areas. Continued research into its synthesis, biological activity, and mechanism of action will be essential for unlocking its full potential and advancing its translation into clinical applications.